Cas no 1696838-10-4 (1-(Propan-2-yl)-1H-pyrazole-3-sulfonamide)

• Product Name: 1-(Propan-2-yl)-1H-pyrazole-3-sulfonamide
• CAS No: 1696838-10-4
• MF: C₆H₁₁N₃O₂S
• MW: 189.235439538956
• MDL: MFCD30329853
• CID: 4769548
• PubChem ID: 122480685
• Update Time: 2026-02-26

1-(Propan-2-yl)-1H-pyrazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-1H-pyrazole-3-sulfonamide
• C(C)(C)N1N=C(C=C1)S(=O)(=O)N
• 1696838-10-4
• DB-190183
• AKOS037648992
• BS-16203
• EN300-294209
• MFCD30329853
• E74708
• Z1993735707
• DB-191176
• SCHEMBL18007637
• 1-propan-2-ylpyrazole-3-sulfonamide
• 1-Isopropyl-1H-pyrazole-3-sulfonamide
• 1-(1-Methylethyl)-1h-pyrazole-3-sulfonamide
• CS-0438790
• 1H-pyrazole-3-sulfonamide, 1-(1-methylethyl)-
• 1-isopropylpyrazole-3-sulfonamide
• 1-(Propan-2-yl)-1H-pyrazole-3-sulfonamide

• MDL： MFCD30329853
• Inchi： 1S/C6H11N3O2S/c1-5(2)9-4-3-6(8-9)12(7,10)11/h3-5H,1-2H3,(H2,7,10,11)
• InChI Key： GHNBPPOAWRAEJT-UHFFFAOYSA-N
• SMILES： S(C1C=CN(C(C)C)N=1)(N)(=O)=O

Computed Properties

• Exact Mass: 189.05719778g/mol
• Monoisotopic Mass: 189.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 86.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-(Propan-2-yl)-1H-pyrazole-3-sulfonamide

Recent Advances in the Study of 1-(Propan-2-yl)-1H-pyrazole-3-sulfonamide (CAS: 1696838-10-4): A Comprehensive Research Brief

The compound 1-(Propan-2-yl)-1H-pyrazole-3-sulfonamide (CAS: 1696838-10-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications. The information presented herein is based on a thorough review of recent academic literature, industry reports, and technical documents.

Recent studies have focused on the synthesis and optimization of 1-(Propan-2-yl)-1H-pyrazole-3-sulfonamide, with particular emphasis on improving its yield and purity. Advanced synthetic routes, such as microwave-assisted synthesis and flow chemistry, have been explored to enhance the efficiency of production. These methods have demonstrated significant improvements in reaction times and overall yields, making the compound more accessible for further pharmacological evaluation.

In terms of biological activity, 1-(Propan-2-yl)-1H-pyrazole-3-sulfonamide has shown promising results as a potential inhibitor of specific enzymatic targets. Preliminary in vitro studies indicate that the compound exhibits high affinity for certain sulfonamide-binding proteins, which are implicated in various disease pathways. Notably, its inhibitory effects on carbonic anhydrase isoforms have been extensively studied, suggesting potential applications in the treatment of glaucoma, epilepsy, and certain cancers.

Further investigations into the pharmacokinetic properties of 1-(Propan-2-yl)-1H-pyrazole-3-sulfonamide have revealed favorable absorption and distribution profiles. The compound demonstrates good bioavailability and moderate plasma protein binding, which are critical factors for its development as a therapeutic agent. Additionally, metabolic stability studies have shown that the compound is resistant to rapid degradation, thereby extending its half-life in vivo.

The safety and toxicity profile of 1-(Propan-2-yl)-1H-pyrazole-3-sulfonamide has also been a focal point of recent research. Acute and subchronic toxicity studies in animal models have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential progression into preclinical development phases.

Looking ahead, researchers are exploring the broader applications of 1-(Propan-2-yl)-1H-pyrazole-3-sulfonamide in combination therapies and drug delivery systems. Its compatibility with various nanocarriers and its synergistic effects with other therapeutic agents are currently under investigation. These studies aim to enhance the compound's efficacy and reduce potential side effects in clinical settings.

In conclusion, 1-(Propan-2-yl)-1H-pyrazole-3-sulfonamide (CAS: 1696838-10-4) represents a promising candidate for further development in the pharmaceutical industry. Its robust synthetic accessibility, potent biological activity, and favorable pharmacokinetic properties position it as a valuable compound for future therapeutic applications. Continued research and collaboration across academic and industrial sectors will be essential to fully realize its potential.